![molecular formula C5H7N3O2 B124584 Methyl 3-aminopyrazole-4-carboxylate CAS No. 29097-00-5](/img/structure/B124584.png)
Methyl 3-aminopyrazole-4-carboxylate
Overview
Description
“Methyl 3-aminopyrazole-4-carboxylate” is a compound with the molecular formula C5H7N3O2. It is a type of aminopyrazole, which are advantageous frameworks able to provide useful ligands for receptors or enzymes . Aminopyrazoles have been studied as active agents in different therapeutic areas .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms . The compound has a molecular weight of 141.13 g/mol .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 141.13 g/mol, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 4, and a rotatable bond count of 2 . Its exact mass is 141.053826475 g/mol .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : Improved methodologies for synthesizing related pyrazole compounds, such as 4-Amino-1-methyl-3-n-propylpyrazole-5-carboxamide, have been developed. These methods are simpler, milder, and more suitable for industrial production (Shu, 2001).
- Chemical Analysis and Determination : A method using high-performance liquid chromatography-mass spectrometry (LC-MS) was developed for determining the plasma concentration of related pyrazole derivatives, demonstrating the utility of these compounds in chemical analysis (Haruta et al., 2011).
Industrial and Material Science Applications
- Corrosion Inhibition : Some bipyrazole compounds, including methyl-1-[((methylphenyl){[3-(methoxycarbonyl)-5-methyl-1H-pyrazol-1-yl]methyl}amino)methyl]-5-methyl-1H-pyrazole-3-carboxylate, have been found to be efficient inhibitors of corrosion in acidic media, indicating potential industrial applications (Chetouani et al., 2005).
Pharmaceutical and Medicinal Chemistry
- Drug Development Intermediates : 3,4-Substituted-5-aminopyrazoles, closely related to Methyl 3-aminopyrazole-4-carboxylate, are frequently used intermediates in medicinal chemistry and drug discovery projects (Havel et al., 2018).
- Anticancer and Anti-inflammatory Agents : Novel pyrazolopyrimidines derivatives, synthesized from aminopyrazoles, have shown potential as anticancer and anti-5-lipoxygenase agents, demonstrating the relevance of pyrazole derivatives in therapeutic research (Rahmouni et al., 2016).
Biochemistry and Molecular Biology
- Enzyme Inhibition : 5-Aminopyrazole-4-carboxamide, a structurally similar compound, has been used as a scaffold for creating selective inhibitors of calcium-dependent protein kinase-1, demonstrating the biochemical applications of pyrazole derivatives (Zhang et al., 2014).
Spectroscopy and Analytical Chemistry
- Charge Transfer Complex Formation : Studies have explored the formation of charge transfer complexes involving aminopyrazoles, highlighting the use of these compounds in spectroscopic and analytical techniques (Al-Attas et al., 2009).
Mechanism of Action
Target of Action
Methyl 3-amino-1H-pyrazole-4-carboxylate, also known as Methyl 3-aminopyrazole-4-carboxylate, is a pyrazole derivative. Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities It’s worth noting that similar compounds have shown interactions with leishmania aethiopica clinical isolate and plasmodium berghei .
Mode of Action
Pyrazole derivatives are known to interact with their targets, leading to changes that result in their antileishmanial and antimalarial activities . For instance, a related compound has shown a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy .
Biochemical Pathways
Pyrazole derivatives are known to affect various biochemical pathways, leading to their diverse biological activities .
Result of Action
Related pyrazole derivatives have shown potent antileishmanial and antimalarial activities . For instance, a related compound displayed superior antipromastigote activity that was more active than the standard drugs miltefosine and amphotericin B deoxycholate .
Action Environment
For instance, storage conditions can affect the stability of similar compounds .
properties
IUPAC Name |
methyl 5-amino-1H-pyrazole-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O2/c1-10-5(9)3-2-7-8-4(3)6/h2H,1H3,(H3,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGQFAPZUQKYADG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(NN=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60297732 | |
Record name | methyl 3-aminopyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60297732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
29097-00-5 | |
Record name | 29097-00-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=117628 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | methyl 3-aminopyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60297732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.